AbstractLiquid polycarbosilane substituted by allyl groups was prepared by the Grignard coupling reaction and reductive reaction synthesis with SiCl1.25(OCH3)1.75CH2Cl, Cl2CHSiMeCl2 and CH2=CHCH2Cl as the starting materials. The resultant polycarbosilanes were characterized by gel permeation chromatography, Fourier transform infrared and NMR spectroscopy. Moreover, the thermal properties and processing performance of polycarbosilanes were investigated. The ceramic yield of polycarbosilanes was about 77% at 1000°C, indicating that the polycarbosilanes have great potential to be promising precursors to SiC. With the increase of Cl2CHSiMeCl2 in the system, the viscosity of polycarbosilanes and C : Si ratio of ceramics increased, but the ceramic yield of polycarbosilanes decreased. Combining with its economical preparation, polycarbosilanes showed high potential as an economical SiC ceramic precursor for the fabrication of SiC matrix, coating and adhesives.

Abstract—Diglycidyl ethers of bisphenol-A (BADGE) and polyethylene glycol (PEGDGE) were binarily cured by N,N'-bis[4-(4-aminophenoxy)phenyl]pyromellitimide (DIDA) hardener. Four homogenized mixtures of BADGE and PEGDGE resins, two in the absence and two in the presence of SiO2 nanoparticles (5.0 wt %) were isothermally cured with the stoichiometric amounts of the hardener. To study the effects of polyoxyethylene segments, BADGE resin was also cured without PEGDGE resin once with the same amount of nanoparticles and once without nanoparticles. The exotherms related to the curing processes were determined in the dynamic differential scanning calorimetry (DSC) traces of the monomers and monomers/silica mixtures. The completion of the curing processes was verified using Fourier transform-infra red (FTIR) spectra and DSC traces of the isothermally cured resins. The flexibility of the prepared epoxy-imide films significantly increased with increasing the content of PEGDGE resin in the resin mixtures. Also, the effect of polyoxyethylene segments, arisen from PEGDGE resin, as well as silica nanoparticles on heat resistance and glass transition temperature Tg of the binarily cured resins was studied by thermogravimetric analysis (TGA) and dynamic mechanical analysis (DMA), respectively.

Abstract—Cadmium sulfide nanosized particles doped with Eu3+ ions are synthesized by colloidal synthesis in polymerizing methyl methacrylate. Highly transparent glassy CdS- and Eu3+-containing composites, which exhibit the broadband luminescence of CdS and the narrowband luminescence of Eu3+ ions, are obtained by the bulk radical polymerization of methyl methacrylate. These composites are intended for use as luminescent elements of various electronic devices, optical sensors, lenses, and prisms. The glass transition temperature and the degradation temperature of the composites are determined. The spectral regions of absorption and photoluminescence excitation are ascertained. It is shown that semiconductor modifiers affect the thermal and spectral-luminescent properties of poly(methyl methacrylate) and corresponding composites.

AbstractTransparent polyimide films with excellent comprehensive properties may be indispensable to next-generation optoelectronic and flexible display applications. To date, the most studied transparent polyimide films are mainly prepared with alicyclic dianhydride as monomer, but the related properties of such films are not satisfactory. In this work, two series of highly optically transparent copolyimide films were prepared by the polycondensation of dicyclohexyl-3,4,3',4'-tetracarboxylic dianhydride, 1,2,4,5-cyclohexane-tetracarboxylic dianhydride, 4,4'-(hexafluoroisopropylidene) diphthalic anhydride with 4,4'-oxydianiline via a facile one-step method. Through the optimization of structure and composition, the relationship between structure and properties of copolymerized semi-alicyclic polyimide was studied. The prepared copolyimide films show good thermal stability: glass transition temperatures in the range of 264–315°C and 5% weight loss temperature of 463–527°C, superior optical transparency up to 90%. Specifically, these copolyimide films have tensile strength greater than 90.3 MPa.

AbstractFree-radical photopolymerization has been widely used in additive technologies, in particular, stereolithography using single- and two-photon initiated polymerization. The single-photon stereolithography affords the objects with about 100 μm resolution. The two-photon stereolithography initiated with a femtosecond near-infrared laser can afford arbitrary 3D microstructures with ultrahigh resolution at micro- and nanoscale level (~100 nm). Herein each of the mentioned method and the mechanisms of single- and two-photon excitation are reviewed. The recent results on the components of the photopolymerizable resin as well as the approaches to decrease the size of the elements of objects and accelerate their formation have been generalizated and systematized.

AbstractKinetics of the production of nanofibrils from chitin of different origin in the reaction of acid hydrolysis has been studied. The features of splitting of the microparticles to the nanoscale (into nanofibrils) have been investigated by means of scanning electron microscopy and the difference in the geometric size of the nanofibrils has been revealed.

AbstractThe needs of the human communities to build low weight, high strength and durable structures have increased the demand for composite materials, including sandwich structures. In this case, sandwich panels are used in situations requiring high mechanical strength, low weight, sound insulation and thermal insulation properties. In this study, carbon nanotubes-reinforced composite honeycomb sandwich panels were constructed using silicone molding. To determine the role of carbon nanotubes on the compressive and bending behavior of sandwich panels, different amount of nanotubes was added to the epoxy resin. Also, different thicknesses were tested to determine the role of core wall thickness on the compressive and bending behavior of sandwich panels. The results showed that the compressive strength of honeycomb panels has a direct relation with the increase in the percentage of carbon nanotubes and the thickness of the wall. The compressive strength of sandwich panels increased from 42 up to 54 MPa with increasing carbon nanotubes from 0.025 up to 0.075 wt %. The compressive strength of sandwich panels with 5 mm honeycomb wall thickness and reinforced with 0.025, 0.05, and 0.075 wt % of carbon nanotubes compared to sandwich panels with 2.5 mm honeycomb wall thickness was respectively 2.4, 2.1, and 2.2 times. The flexural strength of 5-mm honeycomb wall thickness and reinforced with 0.025, 0.05, and 0.075 wt % of carbon nanotubes compared to sandwich panels with 2.5 mm honeycomb wall thickness, were respectively 3, 2.7, and 2.7 times.

AbstractA substrate is one critical factor for the wide application of flexible displays and electronic packaging materials in the future. Polyimides with high optical transparency, good thermal stability, dielectric properties, and nice mechanical properties are significant in substrates. A simple and feasible method to modify transparent polyimide films is to blend them with inorganic fillers. In this work, we successfully modified the transparent films by using phenyltriethoxysilane to synthesize trisilanol phenyl polyhedral silsesquioxane and adding it to the films. The introduction of trisilanol phenyl polyhedral silsesquioxane into the copolymer films resulted in the increase of high-temperature dimensional stability, optical performance, and mechanical properties of the films. The sample containing 5% of trisilanol phenyl polyhedral silsesquioxane exhibited a glass transition temperature of 322°C, coefficient of thermal expansion of 41.4 ppm/K, and tensile strength of 127 MPa, and the transmittance at 450 nm has reached 83.5%.

AbstractUsing methyl methacrylate polymerization as an example, the features of polymer synthesis in the presence of the catalytic system [methylene blue + ethyl 2-bromoisobutyrate] at room temperature under visible light irradiation are investigated. The effect of polymerization conditions, including the light irradiation wavelength and various structure activators, on the monomer conversion and molecular weight characteristics of polymers is estimated. It is shown that polymerization can proceed in the controlled mode under mild temperature conditions according to the atom transfer mechanism (Metal Free Atom Transfer Radical Polymerization) to high conversions at low photocatalyst concentrations.

AbstractIn developing the concept of stimuli-responsive biodegradable hydrogels synthesis using dynamic covalent chemistry, gelation in a solution of low molecular weight N-(2-carboxyethyl)chitosan in the presence of vanillin is studied. It is shown that unlike chitosan its carboxyalkylated derivative can be used for the synthesis of hydrogels with good mechanical properties and low cytotoxicity. An analysis of the effect of vanillin : N-(2-carboxyethyl)chitosan molar ratio on the degree of functionalization of the polymer by a crosslinking agent and the rheological properties of the polymer in 3 М urea solution shows that, along with hydrophobic interactions, intermolecular hydrogen bonds play an important role in stabilizing the structure of the obtained hydrogels.